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Compound of Interest

Compound Name: Atranol

Cat. No.: B1205178

1. Introduction

Atranol (2,6-dihydroxy-4-methylbenzaldehyde) is a naturally occurring phenolic aldehyde and
a key component found in oakmoss and tree moss extracts, which are widely used in the
fragrance industry.[1][2] It is also known to be a degradation product of atranorin.[3][4] Due to
its potential as a skin sensitizer and allergen, regulatory bodies have imposed strict limits on its
presence in cosmetic and consumer products.[5][6] The International Fragrance Association
(IFRA) recommends a maximum level of 100 ppm for Atranol in moss extracts.[7]

Accurate quantification of Atranol is therefore critical for quality control, regulatory compliance,
and ensuring consumer safety. A Certified Reference Material (CRM) provides a traceable and
accurate standard for calibrating analytical instruments and validating methods, ensuring
uniformity and reliability of measurements across different laboratories. This document details
the development, certification, and application of an Atranol CRM.

2. Physicochemical Data

The fundamental properties of Atranol are summarized in the table below. This information is
crucial for its handling, storage, and use in analytical procedures.
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Property

Value

Reference(s)

Chemical Name

2,6-dihydroxy-4-

[8]

methylbenzaldehyde

CAS Number 526-37-4 [3]

Molecular Formula CsHsOs3 [319]

Molecular Weight 152.15 g/mol [31[8]
Colorless or yellowish

Appearance ) [9]
crystalline powder

Melting Point ~135-138 °C 9]
Soluble in organic solvents

Solubility (e.g., alcohol, ether); slightly 9]
soluble in water.

Purity (Typical) >97.0% (HPLC) [3]

Storage Conditions

2-8°C

[3]

3. Intended Use

This Certified Reference Material is intended for use in analytical laboratories for the following

applications:

 Calibration of analytical instruments such as HPLC-UV, HPLC-MS/MS, and GC-MS.[7][10]

[11]

» Validation of analytical methods for the quantification of Atranol.

» As a quality control material to ensure the accuracy and traceability of measurements.

* Method development and proficiency testing for the analysis of allergens in cosmetics,

fragrances, and personal care products.

Experimental Protocols
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Protocol 1: Synthesis and Purification of High-Purity Atranol

High-purity Atranol is required for the development of a CRM. The following protocol describes
a potential synthesis route based on methods cited in the literature.[2][12]

Workflow for Atranol Synthesis and Purification
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Synthesis 1. Material Preparation

Start:
3,5-Dihydroxytoluene

Prepare bulk
high-purity Atranol

Protection:
Protect hydroxyl groups
(e.g., with MOM-CI)
Dispense into amber
glass ampoules under
inert atmosphere (Argon)

Formylation:
Ortho-lithiation followed
by reaction with DMF

2. Characterization & Certification

Deprotection:
Acid-catalyzed removal
of protecting groups

Homogeneity Study: Stability Study:
Assess between-unit Short-term (transport)
variation & Long-term (storage)

Crude Atranol

Value Assignment:
Interlaboratory comparison
using validated methods

Purification

Recrystallization:
From ethanol/water

Column Chromatography: . .
Silica gel Uncgrtalnty C_Zalc_ulatlon.
Combine contributions from
characterization, homogeneity,

and stability

High-Purity Atranol

Quality|Control
v

Purity Assessment: Certification Report:
-HPLC Issue certificate with value,
- N'\'/\I"SR uncertainty, and expiry date

© 2025 BenchChem. All rights reserved. 47 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1205178?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Uncertainty Components

Characterization Homogeneity Stability
(Interlab Study) (ANOVA) (Regression Analysis)
u_char u_bb u_lts
N\ e
~ 7

lation

Calcy

Combine Uncertainties
u_c =sqgrt(u_charz + u_bb2 + u_|ts?)

Calculate Expanded Uncertainty
U=k*u c

Certified Value

Certified Value + U

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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materials-for-atranol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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